N-(3-chloro-4-methylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C25H28ClN3O4S/c1-17-9-11-28(12-10-17)25(31)15-29-14-23(20-5-3-4-6-22(20)29)34(32,33)16-24(30)27-19-8-7-18(2)21(26)13-19/h3-8,13-14,17H,9-12,15-16H2,1-2H3,(H,27,30)
• InChI Key: HAXXODLRYHGMOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC(=C(C=C4)C)Cl
• Molecular Formula: C25H28ClN3O4S
• Molecular Weight: 502.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C25H28ClN3O4S and its molecular weight is 502.03. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential

• Enzyme Inhibition: Research has shown that compounds similar to the one have substantial inhibitory activity against certain enzymes like α-glucosidase and acetylcholinesterase. This suggests potential applications in treating diseases related to these enzymes, such as diabetes and Alzheimer's disease (Abbasi et al., 2019).

Anticancer Activity

• Pro-apoptotic Activity: Some derivatives of this compound have demonstrated significant pro-apoptotic activity against cancer cell lines, indicating potential utility in cancer therapy (Yılmaz et al., 2015).

Antiallergic Properties

• Antiallergic Compounds: Certain derivatives of the compound have been identified as potent antiallergic agents, showing promise in treating allergic reactions (Menciu et al., 1999).

Antioxidant Properties

• Antioxidant Activity: There is evidence that some derivatives possess considerable antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases (Gopi & Dhanaraju, 2020).

Antibacterial and Antifungal Activity

• Antibacterial and Antifungal Agents: Some acetamide derivatives related to this compound have demonstrated effectiveness against various bacterial and fungal strains, suggesting potential applications in treating infections (Iqbal et al., 2017).

Anti-Inflammatory Activity

• Anti-inflammatory Applications: Certain derivatives of the compound have shown significant anti-inflammatory activity, indicating potential use in treating inflammatory diseases (Sunder & Maleraju, 2013).